Rotundine
Overview
Description
Rotundine, also known as l-enantiomer tetrahydroprotoberberine, is an organic alkaloid extracted from traditional Chinese medicinal plants such as Corydalis rhizoma and Stephania rotunda Lour . It has analgesic activity and is particularly suitable for insomnia patients with pain .
Molecular Structure Analysis
Rotundine is a tetrahydroprotoberberine diisoquinoline alkaloid with a molecular weight of 355.43 . Its molecular formula is C21H25NO4 .Physical And Chemical Properties Analysis
Rotundine appears as an off-white solid that is odorless and tasteless. It turns yellow under light and heat and should be protected from light and air. It is usually dissolved in chloroform, slightly soluble in ethanol or ether, insoluble in water, and soluble in dilute sulfuric acid .Scientific Research Applications
Neuroprotection and Memory Enhancement
Rotundine has been studied for its potential to improve memory impairment and protect the blood-brain barrier . It may also mitigate cerebral ischemia reperfusion injury, which is a type of brain damage caused by the sudden return of blood flow after a period of ischemia or lack of oxygen .
Addiction Treatment
Research indicates that Rotundine could reduce drug cravings and withdrawal symptoms, particularly those caused by heroin. It also may decrease cocaine self-administration and drug-seeking behavior in animal models .
Cancer Research
Advanced high-throughput mRNA sequencing technologies have been used to explore the pathogenesis of cancer, and Rotundine has been involved in this research due to its molecular properties .
Analgesic Effects
Rotundine is known for its analgesic activity and has been extracted from traditional Chinese medicinal plants for use as an alternative to anxiolytic and sedative drugs, as well as opiates .
Anti-inflammatory and Antioxidant Properties
Studies suggest that Rotundine may have protective effects against learning and memory injury through antioxidative, anti-inflammatory, and anti-apoptotic mechanisms .
Nitric Oxide Synthase Modulation
Rotundine has effects on nitric oxide synthase, which plays a role in various physiological processes including vasodilation and neurotransmission .
Mechanism of Action
- The result? A potent analgesic effect without respiratory depression or gastrointestinal smooth muscle spasm .
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Safety and Hazards
Rotundine should be handled with care to avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
properties
IUPAC Name |
(13aS)-2,3,9,10-tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEQDJSLRWYMAQI-KRWDZBQOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(CC3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C2=C(C[C@H]3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
2506-20-9 (hydrochloride) | |
Record name | Tetrahydropalmatine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010097844 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID701020650 | |
Record name | (-)-S-Tetrahydropalmatine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701020650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrahydropalmatine | |
CAS RN |
483-14-7, 10097-84-4 | |
Record name | (-)-Tetrahydropalmatine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=483-14-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (-)-Tetrahydropalmatine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000483147 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrahydropalmatine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010097844 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrahydropalmatine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB12093 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | (-)-S-Tetrahydropalmatine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701020650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | L-Tetrahydropalmatine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TETRAHYDROPALMATINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3X69CO5I79 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Rotundine exert its sedative-tranquilizing effect?
A1: Rotundine's sedative-tranquilizing mechanism differs from reserpine. While reserpine depletes brain serotonin (5-HT), Rotundine does not. [] Instead, similar to tetrahydropalmatine (THP), it may act by influencing neurotransmitter systems like dopamine and/or by modulating neuronal excitability. []
Q2: Does Rotundine affect the sedative effects of reserpine?
A2: Pre-treatment with Rotundine does not alter the persistent sedation caused by reserpine. Furthermore, while monoamine oxidase inhibitors (MAOIs) can reverse reserpine's effects, they do not reverse the action of Rotundine. [] This further supports a distinct mechanism of action.
Q3: Does Rotundine have analgesic properties?
A3: Yes, Rotundine demonstrates both systemic and peripheral analgesic effects. [] Intravenous administration in rabbits produced analgesia. [] Interestingly, calcium ions appear to modulate Rotundine's analgesic action, with calcium chloride antagonizing and EGTA enhancing its effect. [] This suggests a potential role of calcium channels in its mechanism of action.
Q4: Does Rotundine induce apoptosis in cancer cells?
A4: Studies on SW480 colorectal cancer cells revealed that while Rotundine inhibits proliferation, migration, and invasion, it does not induce apoptosis. [] This suggests that its anti-cancer effects are mediated through alternative pathways, such as cell cycle arrest or inhibition of pro-survival signaling.
Q5: What is the molecular formula and weight of Rotundine?
A5: Rotundine has a molecular formula of C19H21NO4 and a molecular weight of 327.37 g/mol. [, ]
Q6: What spectroscopic techniques are useful for characterizing Rotundine?
A6: Infrared (IR), normal Raman spectroscopy (NRS), and surface-enhanced Raman spectroscopy (SERS) are valuable tools for characterizing Rotundine. [] These techniques provide insights into its vibrational modes and structural features. Density functional theory (DFT) calculations complement experimental spectra, enabling comprehensive vibrational peak assignments. []
Q7: Which cytochrome P450 (CYP) enzymes are involved in Rotundine metabolism?
A7: In vitro studies using recombinant human CYP enzymes identified CYP2C19, CYP3A4, and CYP2D6 as the primary enzymes involved in Rotundine metabolism. [] Notably, these enzymes contribute differently to its metabolism, with CYP3A4 playing the most significant role (60.37%). []
Q8: What is the predominant metabolic pathway of Rotundine?
A8: O-demethylation is the major metabolic pathway of Rotundine. [] This process generates several metabolites, including four mono-demethylated isomers and one di-demethylated metabolite. [] Interestingly, different CYP enzymes exhibit selectivity towards O-demethylation at specific positions within the Rotundine molecule. []
Q9: How is Rotundine excreted?
A9: Following oral administration in rats, two major metabolites were identified in bile, suggesting that glucuronide conjugation after demethylation might be a primary excretion pathway. []
Q10: Can saliva be used to monitor Rotundine levels?
A10: Research indicates a strong correlation between Rotundine concentrations in rat saliva and plasma. [] This finding suggests that saliva could potentially serve as a non-invasive alternative to blood sampling for pharmacokinetic studies and therapeutic drug monitoring.
Q11: What analytical methods are used for quantifying Rotundine?
A11: Several methods are employed for Rotundine quantification, including:
- High-performance liquid chromatography (HPLC) [, , , , , , ]: Often coupled with UV detection, HPLC offers robust separation and quantification capabilities.
- Liquid chromatography-tandem mass spectrometry (LC-MS/MS) [, ]: This technique provides high sensitivity and selectivity, making it suitable for analyzing Rotundine and its metabolites in complex biological matrices.
- Flow injection analysis with chemiluminescence detection []: This approach leverages the chemiluminescent reaction of Rotundine with specific reagents for sensitive and selective detection.
Q12: Are there specific challenges in analyzing Rotundine?
A12: Rotundine's chiral nature necessitates the development of enantioselective analytical methods to differentiate between its enantiomers, as they may exhibit different pharmacological activities. []
Q13: What approaches have been explored to enhance Rotundine's delivery?
A13: Several strategies have been investigated, including:
- Chitosan-based gelled granules []: These formulations demonstrate sustained release of Rotundine in simulated gastrointestinal fluids, potentially enhancing its bioavailability.
- Transdermal patches with permeation enhancers [, , ]: Incorporating volatile oils like those from Fructus Litseae or Herba Asari into transdermal patches shows promise in enhancing Rotundine's skin permeation. [, , ]
- PIC polysaccharide granules []: These granules offer controlled release properties, potentially improving Rotundine's therapeutic profile.
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